Cas no 29924-68-3 (methyl 1,4-diazabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: methyl 1,4-diazabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 29924-68-3
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 852791
• PubChem ID: 598380
• Update Time: 2025-09-19

methyl 1,4-diazabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[2.2.2]octane-2-carboxylic acid, methyl ester
• 3,3,5,5-TETRAMETHYLPIPERAZINE-2,6-DIONE
• methyl 1,4-diazabicyclo[2.2.2]octane-3-carboxylate
• 1,4-Diaza-bicyclo<2.2.2>octan-2-carbonsaeure-methylester
• methyl 1,4-diazabicyclo<2.2.2>octane-2-carboxylate
• methyl 1,4-diazabicyclo[2.2.2]octane-2-carboxylate
• DTXSID70344620
• MFCD28961181
• SCHEMBL3017696
• BBOJEHFYOZAAQC-UHFFFAOYSA-N
• G65350
• 29924-68-3
• 1,4-Diazabicyclo[2.2.2]octane-2-carboxylicacid,methylester(8CI,9CI)
• Methyl1,4-diazabicyclo[2.2.2]octane-2-carboxylate
• Methyl 1,4-diazabicyclo[2.2.2]octane-2-carboxylate #

• Inchi： 1S/C8H14N2O2/c1-12-8(11)7-6-9-2-4-10(7)5-3-9/h7H,2-6H2,1H3
• InChI Key： BBOJEHFYOZAAQC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN2CCN1CC2)=O

Computed Properties

• Exact Mass: 170.10600
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78000
• LogP: -0.96500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives